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Compound of Interest

Compound Name: 5-MCA-NAT

Cat. No.: B017093 Get Quote

This guide provides crucial safety, handling, and disposal protocols for 5-

methoxycarbonylamino-N-acetyltryptamine (5-MCA-NAT), a melatonin derivative and receptor

agonist used in scientific research.[1][2] Adherence to these procedures is vital for ensuring the

safety of laboratory personnel and the integrity of research. This document is intended for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling 5-MCA-NAT.[3] The following table summarizes the required PPE.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Chemical Safety Goggles with

Side Shields

Essential to protect eyes from

splashes.[3]

Face Shield

To be worn in addition to safety

goggles when there is a

significant risk of splashing.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

option for handling the solid

form and for protection against

splashes.[3] Since specific

breakthrough times are not

available, it is recommended to

change gloves frequently and

immediately after any sign of

contamination.[4]

Body Protection Laboratory Coat

A standard lab coat is required

to protect against skin contact

from accidental spills.[3][5]

Chemical-Resistant Apron or

Coveralls

Recommended when handling

larger quantities or when there

is an increased risk of

exposure.[3]

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95)

Required when there is a risk

of generating dust or aerosols,

especially when handling the

solid compound outside of a

fume hood.[3]

Operational Plan for Safe Handling
Strict adherence to the following procedures is essential for the safe handling of 5-MCA-NAT at

every stage.
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1. Preparation and Area Setup:

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure the work area is clean and uncluttered.[5]

Assemble all necessary equipment, such as an analytical balance, weighing paper or boat,

spatula, and vials, before handling the compound.[3]

Don all required PPE as detailed in the table above.[3]

2. Handling the Solid Compound:

When handling the solid form of 5-MCA-NAT, use techniques that minimize dust generation,

such as gentle scooping.[4][6]

Immediately after weighing the desired amount, securely close the primary container.[3]

3. Solution Preparation:

5-MCA-NAT is a solid that is slightly soluble in methanol.[2] When preparing solutions, add

the solvent to the vial containing the weighed compound.

If working with other solvents, it is important to first determine the solubility. For similar

compounds like tryptamine, solubility is noted in organic solvents such as ethanol, DMSO,

and dimethylformamide.[7]
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Caption: Workflow for the safe handling of 5-MCA-NAT.
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Spill Management
In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

Assess the Spill: Determine the nature and extent of the spill.

Secure the Area: Restrict access to the spill area.

PPE: Wear appropriate PPE, including respiratory protection, gloves, and a lab coat.[4]

Containment and Cleanup: For a solid spill, gently sweep or scoop the material into a labeled

waste container, avoiding dust generation.[4][8] For a liquid spill, absorb the material with an

inert absorbent and place it in a sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.[8]

Disposal Plan
All waste containing 5-MCA-NAT must be treated as hazardous chemical waste.

Solid Waste: Collect solid 5-MCA-NAT waste and any contaminated materials (e.g.,

weighing paper, gloves) in a clearly labeled, sealed, and puncture-resistant container.[4]

Liquid Waste: Collect liquid waste containing 5-MCA-NAT in a compatible, sealed, and

clearly labeled container.[9]

Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

[9][10] Do not dispose of 5-MCA-NAT down the drain or in the regular trash.

Key Safety and Chemical Information
The following table summarizes essential data for 5-MCA-NAT.
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Property Value

Chemical Name 5-methoxycarbonylamino-N-acetyltryptamine[2]

Synonyms GR135531, 5-MCA-NAT, MCA-NAT[2]

CAS Number 190277-13-5[2]

Molecular Formula C₁₄H₁₇N₃O₃[2]

Molecular Weight 275.3 g/mol [2]

Physical State Solid[2]

Solubility Slightly soluble in methanol[2]

Storage
Store in a dry, well-ventilated place. Keep

container tightly closed.[3]

Hazard Classifications

While specific classifications for 5-MCA-NAT are

not readily available, related tryptamine

compounds are classified as skin, eye, and

respiratory irritants.[3] It should be handled as a

hazardous substance.[7]

Occupational Exposure Limits
No data available. Handle with caution as a

potent pharmacological agent.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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